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Compound of Interest

Compound Name: Cobalt aluminum oxide

Cat. No.: B072639 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for the handling and disposal of Cobalt Aluminum Oxide.

Hazard Identification and Personal Protective
Equipment
Cobalt aluminum oxide is a dark blue powder that can cause skin irritation, serious eye

irritation, and respiratory irritation. It is also suspected of causing cancer and may cause an

allergic skin reaction.[1] Therefore, adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE):

The following personal protective equipment is essential to prevent exposure:

Eye and Face Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Chemical-resistant gloves (such as nitrile or neoprene), lab coats, and

coveralls should be worn to prevent skin contact.[2]

Respiratory Protection: In case of inadequate ventilation or when working with dusts, use a

NIOSH-approved respirator.[2][3] N95 respirators may be suitable for most dusts, but a

powered air-purifying respirator (PAPR) might be necessary for more hazardous situations.

[2]
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Safe Handling and Storage Procedures
Proper handling and storage are critical to minimize risk:

Engineering Controls: Always work in a well-ventilated area. Using a chemical fume hood is

strongly recommended to minimize inhalation of dust. Eyewash stations and safety showers

should be readily accessible.

Handling Practices:

Avoid breathing dust.

Do not get in eyes, on skin, or on clothing.[1]

Wash hands thoroughly after handling.

Contaminated work clothing should not be allowed out of the workplace.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

First Aid Measures
In case of exposure, immediate action is necessary:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation or a rash occurs, get medical advice.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[4]

Spill and Disposal Procedures
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Spill Cleanup: In the event of a spill, avoid generating dust. Use a vacuum cleaner with a

HEPA filter for cleanup.[2] Absorbent materials like sand or vermiculite can be used to

contain the spill.[2] Do not use water for cleanup as it can cause the cobalt to dissolve and

spread.[2]

Disposal: Dispose of cobalt aluminum oxide and any contaminated materials in

accordance with all applicable federal, state, and local regulations.[2] Do not dispose of it in

regular trash or down the drain.[2] Waste should be handled by a licensed professional

waste disposal service.[3]

Exposure Limits
While specific occupational exposure limits for cobalt aluminum oxide are not consistently

provided, the following table includes the OSHA and NIOSH limits for cobalt metal dust and

fume, which can serve as a conservative guideline.

Parameter Value Agency

Permissible Exposure Limit

(PEL)
0.1 mg/m³ (TWA) OSHA

Recommended Exposure Limit

(REL)
0.05 mg/m³ (TWA) NIOSH

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of cobalt aluminum
oxide from preparation to disposal.
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Preparation
- Review SDS
- Put on PPE

Handling
- Work in fume hood

- Avoid dust generation

Storage
- Tightly sealed container
- Cool, dry, ventilated area

If not all used

Spill Response
- Evacuate and ventilate

- Use HEPA vacuum

In case of spill

Disposal
- Collect in sealed container
- Licensed waste disposal

After use

For subsequent use

End of Process
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Safe Handling Workflow for Cobalt Aluminum Oxide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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